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Compound of Interest

Compound Name: Posaconazole hydrate

CAS No.: 1198769-38-8

Cat. No.: B1139133

Get Quote

Welcome to the technical support center dedicated to addressing the complexities of working

with Posaconazole hydrate in aqueous environments. As a Biopharmaceutical Classification

System (BCS) Class II compound, posaconazole is characterized by low solubility and high

permeability, presenting significant hurdles in research and formulation development.[1][2] This

guide is designed for researchers, scientists, and drug development professionals, offering in-

depth, field-proven insights and troubleshooting strategies to overcome the inherent stability

issues of this potent antifungal agent.

Understanding the Core Challenge: The
Physicochemical Profile of Posaconazole
Posaconazole is a weakly basic drug with extremely low aqueous solubility (less than 1 µg/mL)

and high lipophilicity (Log P of 4.6).[1] Its solubility is highly pH-dependent, increasing in acidic

conditions but dropping significantly at neutral or basic pH.[3][4] This characteristic is a primary

contributor to its variable oral bioavailability and the challenges encountered during in vitro and

in vivo experiments.[1][5] Furthermore, posaconazole can exist in different polymorphic forms,
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including a hydrate form (Form-S), which can impact the stability of formulations like oral

suspensions.[6]

Property Value
Implication for Aqueous
Stability

BCS Classification Class II

Low solubility is the rate-

limiting step for absorption.[1]

[2]

Aqueous Solubility < 1 µg/mL

Difficult to achieve therapeutic

concentrations in simple

aqueous media.[1][2]

Log P 4.6
High lipophilicity contributes to

poor water solubility.[1]

Molecular Weight 700.8 g/mol
Large molecular size can

hinder dissolution.[1][7]

pH-Dependent Solubility Increases in acidic pH

Prone to precipitation when

transitioning from acidic to

neutral environments (e.g.,

stomach to intestine).[8][9]

Polymorphism Can form a hydrate (Form-S)

Polymorphic conversions in

aqueous suspensions can

affect physical stability.[6]

Frequently Asked Questions (FAQs)
Here we address some of the most common questions and issues that arise when working with

posaconazole hydrate in aqueous solutions.

Q1: Why is my posaconazole crashing out of solution when I adjust
the pH or dilute it?
Answer: This is a classic issue stemming from posaconazole's nature as a weakly basic

compound. Its solubility is significantly higher in acidic environments (pH 1-3) where it is

protonated.[3][4] When the pH is raised towards neutral, or if an acidic stock solution is diluted
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into a neutral buffer (like PBS pH 7.4), the molecule loses its charge, causing a dramatic

decrease in solubility and leading to supersaturation and subsequent precipitation.[8][9]

Studies have shown that even when administered as an acidified solution, significant intestinal

precipitation (up to 92%) can occur as it enters the higher pH of the small intestine.[8]

Q2: I'm observing low and inconsistent results in my cell-based
assays. Could this be related to posaconazole's solubility?
Answer: Absolutely. The low aqueous solubility of posaconazole can lead to the formation of

sub-micrometer precipitates in your culture media, which are not always visible to the naked

eye. This reduces the actual concentration of dissolved, bioavailable drug, leading to

underestimation of its efficacy and high variability in your results. It is crucial to ensure that the

final concentration of posaconazole in your assay medium does not exceed its amorphous

solubility limit under those specific conditions.

Q3: What is the difference between crystalline and amorphous
solubility of posaconazole, and why does it matter?
Answer: Crystalline posaconazole is the more stable, lower-energy solid form, and it has very

low solubility. The amorphous form is a higher-energy, disordered solid state that can dissolve

to a much higher concentration than the crystalline form before it precipitates.[10][11] This

temporary state of higher concentration is known as supersaturation. Formulation strategies

like amorphous solid dispersions (ASDs) are designed to generate and maintain this

supersaturated state to improve bioavailability.[10][12] For instance, the amorphous solubility of

posaconazole can be 25- to 55-fold higher than its crystalline solubility at pH 2 and 6.5,

respectively.[10][11]

Q4: Can I just use DMSO to dissolve posaconazole for my
experiments?
Answer: While DMSO is a common solvent for preparing stock solutions of poorly soluble

compounds, it must be used with caution. When a concentrated DMSO stock is added to an

aqueous buffer or cell culture medium, the DMSO concentration is diluted, which can cause the

posaconazole to precipitate if its solubility limit in the final aqueous/DMSO mixture is exceeded.

This is often referred to as "solvent-shifting." It is critical to ensure the final DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26505884/
https://www.researchgate.net/publication/282439303_Supersaturation_and_Precipitation_of_Posaconazole_Upon_Entry_in_the_Upper_Small_Intestine_in_Humans
https://pubmed.ncbi.nlm.nih.gov/26505884/
https://pubs.acs.org/doi/10.1021/acs.molpharmaceut.0c00471
https://www.researchgate.net/figure/Posaconazole-Crystalline-and-Amorphous-Solubility-Measured-in-Various-Media-at-37C_tbl3_343858880
https://pubs.acs.org/doi/10.1021/acs.molpharmaceut.0c00471
https://pubmed.ncbi.nlm.nih.gov/25143935/
https://pubs.acs.org/doi/10.1021/acs.molpharmaceut.0c00471
https://www.researchgate.net/figure/Posaconazole-Crystalline-and-Amorphous-Solubility-Measured-in-Various-Media-at-37C_tbl3_343858880
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration is low and that the posaconazole concentration remains below its solubility limit

in that final medium.

Troubleshooting Guides & Experimental Protocols
Problem 1: Inconsistent stock solution preparation and precipitation
upon storage.
Causality: Posaconazole's poor solubility and tendency to crash out of solution, even from

organic stocks, can lead to inaccurate concentrations.

Troubleshooting Workflow:
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Stock Solution Troubleshooting

Prepare 10 mM stock in 100% DMSO

Visually inspect for clarity.
Is it a clear solution?

Gently warm (37°C) and sonicate
 for 10-15 minutes.

No

Store in small aliquots at -20°C or -80°C.
Avoid repeated freeze-thaw cycles.

Yes

Re-inspect for clarity.

Yes

Stock is not fully dissolved.
Consider alternative solvent or

 a lower concentration.

No

Before use, thaw and vortex.
Centrifuge briefly to pellet any

 minor precipitates.
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Cyclodextrin Stabilization Mechanism

Posaconazole
(Poorly Soluble)

Soluble
Posaconazole-Cyclodextrin

Inclusion Complex

Cyclodextrin
(Hydrophilic Exterior,
Hydrophobic Cavity)

Click to download full resolution via product page

Caption: Encapsulation of posaconazole by a cyclodextrin molecule.

Step-by-Step Protocol for Preparing a Cyclodextrin-Stabilized Solution:

Prepare Cyclodextrin Vehicle: Prepare a 20-40% (w/v) solution of a suitable cyclodextrin

(e.g., HP-β-CD or SBE-β-CD) in water.

Acidify the Vehicle: Adjust the pH of the cyclodextrin solution to between 2.0 and 3.0 using

hydrochloric acid. This acidification is crucial as it protonates the posaconazole, facilitating its

initial dissolution and interaction with the cyclodextrin. [3][4]3. Add Posaconazole: Slowly add

the posaconazole hydrate powder to the acidified cyclodextrin solution while stirring

vigorously.

Ensure Dissolution: Continue stirring until a clear solution is obtained. This may take several

hours. Gentle heating (up to 40°C) can be applied to expedite the process.

Final pH Adjustment: Once the drug is fully dissolved, the pH can be adjusted upwards if

necessary for the specific application, though care must be taken not to exceed the pH at

which the complex becomes unstable.

Filtration: Filter the final solution through a 0.22 µm filter to remove any undissolved particles

and ensure sterility.
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This method can increase the solubility of
posaconazole by over 1000-fold, making it suitable
for preparing concentrated aqueous solutions for
various experimental needs, including intravenous
formulations. [3]
Advanced Formulation Strategies at a Glance
For long-term stability and enhanced bioavailability, particularly for oral delivery, more

advanced formulation strategies are often required.

Strategy Core Principle Key Advantages

Amorphous Solid Dispersions

(ASDs)

Dispersing amorphous

posaconazole in a polymer

matrix (e.g., HPMCAS,

Soluplus) to inhibit

crystallization. [12][13]

Increases apparent solubility

and dissolution rate by

generating and sustaining a

supersaturated state. [2][10]

Co-crystals

Forming a crystalline solid with

a co-former molecule (e.g.,

adipic acid) through non-

covalent bonds.

Can significantly improve

solubility and dissolution rate

compared to the pure drug. [1]

Nanoemulsions / Micelles

Encapsulating posaconazole

within nano-sized lipid droplets

or micelles. [14][15][16]

Enhances solubility, protects

the drug from degradation, and

can improve absorption. [14]

[17]

Cyclodextrin Complexation

Forming a host-guest inclusion

complex with a cyclodextrin

molecule.

Dramatically increases

aqueous solubility and can

stabilize the drug against

degradation. [3][18][19]

By understanding the fundamental physicochemical properties of posaconazole hydrate and

applying the appropriate troubleshooting and formulation strategies, researchers can
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successfully navigate its stability challenges to achieve reliable and reproducible experimental

outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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